N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide

• Molecular Formula: C18H19ClN4O2
• Molecular Weight: 358.8 g/mol
• IUPAC Name: N-[2-(3-chloro-4-methoxyphenyl)benzotriazol-5-yl]-3-methylbutanamide
• InChI: InChI=1S/C18H19ClN4O2/c1-11(2)8-18(24)20-12-4-6-15-16(9-12)22-23(21-15)13-5-7-17(25-3)14(19)10-13/h4-7,9-11H,8H2,1-3H3,(H,20,24)
• InChI Key: MOXSJUYAIKLMAI-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=CC2=NN(N=C2C=C1)C3=CC(=C(C=C3)OC)Cl

Description

N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide, also known as TBCA, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. TBCA is a benzotriazole derivative that has been synthesized through a multistep process.

Mechanism of Action

N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide inhibits the activity of GSK-3β by binding to the ATP-binding site of the enzyme. This results in the inhibition of the downstream signaling pathways that are regulated by GSK-3β. N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide has been shown to have a greater affinity for GSK-3β than other known inhibitors of the enzyme.
Biochemical and Physiological Effects:
N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, reduce inflammation, improve insulin sensitivity, and enhance cognitive function. N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide has several advantages for lab experiments. It is a potent and selective inhibitor of GSK-3β, which makes it a useful tool for studying the role of the enzyme in various cellular processes. N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide is also stable and easy to handle, which makes it suitable for in vitro and in vivo experiments. However, N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide has some limitations, including its relatively high cost and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide. One direction is to investigate its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and diabetes. Another direction is to study the mechanism of action of N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide in more detail, including its interactions with other proteins and signaling pathways. Additionally, the development of more potent and selective inhibitors of GSK-3β based on the structure of N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide could lead to the discovery of new therapeutic agents.

Synthesis Methods

N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide is synthesized through a multistep process that involves the reaction of 3-chloro-4-methoxyaniline with 2-nitrobenzaldehyde to form a Schiff base. The Schiff base is then reduced to the corresponding amine, which is further reacted with 5-aminobenzotriazole to form N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide. The final product is purified through recrystallization to obtain a white solid.

Scientific Research Applications

N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide has been the focus of scientific research due to its potential applications in various fields. It has been found to inhibit the activity of glycogen synthase kinase-3β (GSK-3β), a serine/threonine kinase that plays a crucial role in various cellular processes. N-[2-(3-chloro-4-methoxyphenyl)-2H-benzotriazol-5-yl]-3-methylbutanamide has been shown to have potential therapeutic effects in various diseases, including cancer, neurodegenerative diseases, and diabetes.